![molecular formula C17H14N4O6S B464051 3-nitro-N-(4-{[(5-methylisoxazol-3-yl)amino]sulfonyl}phenyl)benzamide CAS No. 300812-68-4](/img/structure/B464051.png)
3-nitro-N-(4-{[(5-methylisoxazol-3-yl)amino]sulfonyl}phenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“3-nitro-N-(4-{[(5-methylisoxazol-3-yl)amino]sulfonyl}phenyl)benzamide” is a chemical compound with the molecular formula C17H14N4O6S and a molecular weight of 402.38126 . It is a derivative based on sulfamethoxazole .
Molecular Structure Analysis
The molecular structure of this compound was confirmed based on a comprehensive characterization of spectral data by applied IR and 1 H as well as 13 C NMR spectroscopy .Mechanism of Action
Target of Action
The compound, also known as N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}-3-nitrobenzamide, is a derivative of isoxazole .
Mode of Action
Isoxazole derivatives are known to bind to biological targets based on their chemical diversity .
Biochemical Pathways
Isoxazole derivatives are known to have a broad spectrum of pharmacological properties, including hypoglycemic, analgesic, anti-inflammatory, antibacterial, anti-hiv, and anticancer activity .
Pharmacokinetics
It’s worth noting that the solubility of a compound in water and other solvents can significantly impact its bioavailability .
Result of Action
Some isoxazole derivatives have shown high cytotoxic potency against certain carcinoma cell lines .
Action Environment
The yield of certain reactions involving isoxazole derivatives has been observed to depend strongly on the nature of the solvent .
properties
IUPAC Name |
N-[4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl]-3-nitrobenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N4O6S/c1-11-9-16(19-27-11)20-28(25,26)15-7-5-13(6-8-15)18-17(22)12-3-2-4-14(10-12)21(23)24/h2-10H,1H3,(H,18,22)(H,19,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FNQOFFCCAUEXOB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC(=CC=C3)[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N4O6S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-nitro-N-(4-{[(5-methylisoxazol-3-yl)amino]sulfonyl}phenyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.